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Compound of Interest

Compound Name: 2-Naphthol-6,8-disulfonic acid

Cat. No.: B091816 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Naphthol-6,8-disulfonic acid

Introduction
2-Naphthol-6,8-disulfonic acid, also known as G acid, is a synthetic organic compound with

the CAS number 118-32-1.[1][2][3] It is characterized by a naphthalene structure substituted

with one hydroxyl (-OH) group and two sulfonic acid (-SO₃H) groups.[2] This structure,

particularly the presence of sulfonic acid groups, renders the compound highly soluble in water.

[1][2] It typically appears as a white to light yellow crystalline powder.[1][2]

Primarily, 2-Naphthol-6,8-disulfonic acid serves as a crucial intermediate in the synthesis of

various azo dyes, contributing to the production of vibrant and long-lasting colors for textiles

and other materials.[1][4] It is also utilized as a reagent in analytical chemistry.[1] Given its

industrial applications, a thorough understanding of its health and safety profile is essential for

researchers, scientists, and professionals in drug development and chemical manufacturing.

This guide provides a comprehensive overview of the available health and safety data,

handling procedures, and emergency protocols for 2-Naphthol-6,8-disulfonic acid.

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-Naphthol-6,8-disulfonic acid are

summarized below.
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Property Value Source

CAS Number 118-32-1 [1][2][3]

Molecular Formula C₁₀H₈O₇S₂ [2][3]

Molecular Weight 304.3 g/mol [3]

Appearance
White to light yellow

powder/solid
[1][2]

Synonyms
G Acid, 7-Hydroxy-1,3-

naphthalenedisulfonic acid
[3]

Solubility Soluble in water [1][2]

Hazard Identification and Classification
2-Naphthol-6,8-disulfonic acid is classified as hazardous according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is harmful if

swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[5] It

may also cause respiratory irritation.[5]

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Source:[5]

GHS Label Elements
Element Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302, H312, H332, H315, H319, H335

Precautionary Statements

P261, P270, P271, P280, P301+P312,

P302+P352, P304+P340, P305+P351+P338,

P312, P332+P313, P337+P313, P362+P364,

P403+P233, P405, P501

Source:[5]
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Hazard Assessment
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Caption: GHS hazard classification and communication workflow.
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Toxicological Information
Detailed quantitative toxicological data such as LD₅₀ (Lethal Dose, 50%) or LC₅₀ (Lethal

Concentration, 50%) for 2-Naphthol-6,8-disulfonic acid are not readily available in the

reviewed literature.[5][6] The toxicological properties have not been fully investigated.[7][8]

However, the GHS classification indicates harmful effects upon acute exposure and irritant

properties.

Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. Causes irritation to the

skin, eyes, and respiratory system.[5][8]

Chronic Effects: No information was available regarding carcinogenicity, mutagenicity, or

reproductive toxicity.[5][8]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 2-Naphthol-6,8-disulfonic
acid were not detailed in the available documentation. However, assessments for GHS

classification typically follow standardized methodologies, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

General Protocol for Skin Irritation/Corrosion (Based on
OECD TG 404)
This test is designed to evaluate the potential of a substance to cause irreversible (corrosion)

or reversible (irritation) inflammatory changes to the skin.

Test Substance Preparation: The substance, typically a fine powder, is moistened with a

small amount of a suitable vehicle (e.g., water) to form a paste.

Animal Model: The test is usually conducted on healthy young adult albino rabbits.

Application: A small area of the animal's back is clipped free of fur. A gauze patch holding 0.5

g of the prepared test substance is applied to the intact skin and held in place with a semi-

occlusive dressing for a specified exposure period, typically 4 hours.
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Observation: After the exposure period, the patch is removed, and the skin is cleaned. The

skin is then examined for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring and Classification: The reactions are scored according to a standardized scale. The

mean scores for erythema and edema are calculated for each animal. Based on these

scores, the substance is classified as an irritant (Category 2) or non-irritant.

General Protocol for Biodegradability (Based on OECD
TG 301C)
The "Ready Biodegradability: Modified MITI Test (I)" is used to assess whether a chemical is

readily biodegradable under aerobic conditions.

Test System: The test uses a closed system containing a defined mineral medium, the test

substance as the sole source of organic carbon, and a mixed population of microorganisms

(inoculum) from a source not pre-adapted to the chemical.

Measurement: The degradation of the substance is followed by measuring oxygen

consumption over a 28-day period.

Procedure: The test substance is added to the medium with the inoculum in a closed

respirometer. Oxygen consumption is measured continuously or at frequent intervals and

compared to a blank control (containing only inoculum) and a reference control (containing a

readily biodegradable substance like sodium benzoate).

Evaluation: The percentage of degradation is calculated from the total oxygen consumed

relative to the theoretical oxygen demand (ThOD). A substance is considered "readily

biodegradable" if it reaches a 60% degradation level within a 10-day window during the 28-

day test period.

First-Aid Measures
Immediate first aid is crucial in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

symptoms are severe or persist, get medical attention.[5][6]
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Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7] If skin irritation occurs, seek medical

advice.[5]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[6][7] If eye irritation

persists, get medical attention.[5]

Ingestion: Rinse mouth.[5] If the victim is conscious and alert, give 2-4 cupfuls of milk or

water.[7] Call a POISON CENTER or doctor if you feel unwell.[5] Do NOT induce vomiting.[9]

In all cases of exposure, if you feel unwell, seek medical advice/attention.[6]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Keep comfortable

1. Remove Contaminated Clothing
2. Wash with plenty of soap & water

1. Rinse with water for 15+ mins
2. Remove contact lenses if possible

1. Rinse Mouth
2. Give water/milk (if conscious)

3. DO NOT induce vomiting

Seek Medical Attention
(If symptoms persist or if in doubt)
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Spill Detected

Assess Situation & Ensure Safety
(Isolate area, move upwind)

Don Personal Protective Equipment (PPE)
- Respirator

- Chemical Gloves
- Safety Goggles

- Protective Clothing

Contain Spill
(Prevent entry into drains/waterways)

Clean Up Spill
- Use dry methods (sweep/vacuum)

- Avoid generating dust

Collect & Containerize
(Place in clean, dry, labeled, sealed container)

Decontaminate Area
(Flush with water if appropriate)

Dispose of Waste
(According to local regulations)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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